Cas no 2100285-41-2 (US10550089, Example 3)

• Product Name: US10550089, Example 3
• CAS No: 2100285-41-2
• MF: C₁₃H₁₅FN₂O
• MW: 234.269406557083
• CID: 4766974
• PubChem ID: 126961334
• Update Time: 2026-02-26

US10550089, Example 3 Chemical and Physical Properties

Names and Identifiers

• US10550089, Example 3
• BDBM429516
• AZ8838
• (~{s})-(4-Fluoranyl-2-Propyl-Phenyl)-(1~{h}-Imidazol-2-Yl)methanol
• BDBM50274115
• MS-23353
• 8TZ
• EX-A9450
• CHEMBL4127372
• SCHEMBL19585345
• GTPL9585
• HY-123617
• 2100285-41-2
• (4-fluoro-2-propylphenyl)(1H-imidazol-2-yl)methanol
• GLXC-10204
• (S)-(4-fluoro-2-propylphenyl)-(1H-imidazol-2-yl)methanol
• CS-0083938
• (S)-(4-fluoro-2-propylphenyl)(1H-imidazol-2-yl)methanol

• Inchi： 1S/C13H15FN2O/c1-2-3-9-8-10(14)4-5-11(9)12(17)13-15-6-7-16-13/h4-8,12,17H,2-3H2,1H3,(H,15,16)/t12-/m1/s1
• InChI Key： IDFPQEHZYBXIFO-GFCCVEGCSA-N
• SMILES： FC1C=CC([C@H](C2=NC=CN2)O)=C(C=1)CCC

Computed Properties

• Exact Mass: 234.11684127g/mol
• Monoisotopic Mass: 234.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.9

Additional information on US10550089, Example 3

Research Briefing on Chemical Compound 2100285-41-2 and Product US10550089, Example 3

In recent years, the chemical compound 2100285-41-2 has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing aims to provide an overview of the latest research developments related to this compound, with a specific focus on its role in the product US10550089, Example 3. The findings discussed herein are based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Compound 2100285-41-2 is a small molecule inhibitor that has shown promise in targeting specific biological pathways implicated in various diseases. Its unique chemical structure allows for high selectivity and potency, making it a valuable candidate for drug development. Recent studies have explored its mechanism of action, pharmacokinetics, and potential side effects, providing a deeper understanding of its therapeutic potential.

The product US10550089, Example 3, represents a novel formulation incorporating 2100285-41-2 as its active ingredient. This product has been designed to address unmet medical needs in oncology, particularly in the treatment of resistant forms of cancer. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth and improving survival rates in animal models. These findings have paved the way for ongoing clinical trials to evaluate its safety and efficacy in human subjects.

One of the key advancements in the research of 2100285-41-2 is the elucidation of its binding interactions with target proteins. Structural biology techniques, such as X-ray crystallography and cryo-electron microscopy, have provided detailed insights into the molecular interactions that underpin its inhibitory effects. These studies have also facilitated the optimization of the compound's chemical structure to enhance its binding affinity and reduce off-target effects.

In addition to its therapeutic potential, the synthesis and scalability of 2100285-41-2 have been areas of active research. Recent innovations in synthetic chemistry have enabled the production of the compound with higher yields and purity, addressing previous challenges in large-scale manufacturing. These advancements are critical for ensuring the consistent quality and availability of the compound for further research and clinical applications.

The research community has also explored combination therapies involving 2100285-41-2 and other therapeutic agents. Preliminary data suggest that such combinations may enhance therapeutic outcomes by targeting multiple pathways simultaneously. For instance, combining 2100285-41-2 with immunotherapies has shown synergistic effects in enhancing immune responses against cancer cells. These findings highlight the potential for broader applications of the compound beyond its initial indications.

Despite the promising results, challenges remain in the development of 2100285-41-2 and its incorporation into products like US10550089, Example 3. Issues such as drug resistance, potential toxicity, and variability in patient responses need to be addressed through further research. Ongoing studies are focused on identifying biomarkers that can predict patient responses and optimizing dosing regimens to maximize therapeutic benefits while minimizing adverse effects.

In conclusion, the compound 2100285-41-2 and the product US10550089, Example 3, represent exciting developments in the field of chemical biology and pharmaceutical research. The latest studies have provided valuable insights into their mechanisms of action, therapeutic potential, and challenges. As research progresses, these findings will contribute to the development of more effective and targeted therapies for patients in need. Future directions include advancing clinical trials, exploring new combination therapies, and addressing remaining challenges to fully realize the potential of this promising compound.